1,7-diallyl-3-(4-fluorophenyl)-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3-(4-fluorophenyl)-9-methyl-1,7-bis(prop-2-enyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H19FN6O2/c1-4-10-25-18(28)16-17(24(3)20(25)29)22-19-26(16)12-15(23-27(19)11-5-2)13-6-8-14(21)9-7-13/h4-9H,1-2,10-12H2,3H3
• InChI Key: STFYKWCSHZUILD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CC(=NN(C3=N2)CC=C)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN6O2
• Molecular Weight: 394.4 g/mol

Description

1,7-diallyl-3-(4-fluorophenyl)-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C20H19FN6O2 and its molecular weight is 394.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Zagórska et al. (2016) focused on the synthesis and evaluation of certain derivatives related to this compound for their serotonin receptor affinity and phosphodiesterase inhibitor activity. These compounds were identified as potential antidepressants and anxiolytics, showcasing the utility of this class of compounds in neuropsychopharmacology (Zagórska et al., 2016).

Antitumor and Vascular Relaxing Effects

Ueda et al. (1987) synthesized novel heterocycles related to 1,7-diallyl-3-(4-fluorophenyl)-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione and examined their antitumor activity and vascular relaxing effects. This research indicates potential applications of these compounds in cancer treatment and cardiovascular health (Ueda et al., 1987).

Anticancer, Anti-HIV, and Antimicrobial Activities

Ashour et al. (2012) investigated the synthesis of triazino and triazolopurine derivatives for their potential anticancer, anti-HIV, and antimicrobial activities. This highlights the broad spectrum of pharmacological applications these compounds might have (Ashour et al., 2012).

Development of CDK2 Inhibitors

Bawazir and Rahman (2020) reported the synthesis of a novel fluorinated compound related to this chemical class, evaluating its potential as a CDK2 inhibitor for tumor cells. This suggests a role in oncology, specifically in the inhibition of cell cycle-related kinases (Bawazir & Rahman, 2020).